Cas no 4436-74-2 (trans-3-Hexenedioic Acid)

Technical Introduction: trans-3-Hexenedioic Acid trans-3-Hexenedioic Acid is an unsaturated dicarboxylic acid with the molecular formula C₆H₈O₄. Its trans-configuration imparts distinct chemical properties, including enhanced stability and reactivity in polymer and organic synthesis applications. The compound serves as a valuable intermediate in the production of specialty polymers, adhesives, and coatings, where its diacid functionality enables crosslinking and modification of material properties. Its unsaturated backbone also allows for further functionalization, such as hydrogenation or conjugation, making it versatile in fine chemical synthesis. The high purity and consistent quality of trans-3-Hexenedioic Acid ensure reliable performance in industrial and research settings.
trans-3-Hexenedioic Acid structure
trans-3-Hexenedioic Acid structure
Product Name:trans-3-Hexenedioic Acid
CAS No:4436-74-2
MF:C6H8O4
MW:144.125322341919
MDL:MFCD00002785
CID:929449
PubChem ID:87570874
Update Time:2025-06-08

trans-3-Hexenedioic Acid Chemical and Physical Properties

Names and Identifiers

    • trans-3-Hexenedioic Acid
    • 2-Butene-1,4-dicarboxylicacid(Technical)
    • TRANS -3-DIHYDROMUCONIC ACID
    • TRANS-2-BUTENE-1,4-DICARBOXYLIC ACID
    • Dihydromuconic Acid
    • trans-β-Hydromuconic Acid
    • hex-3-enedioic acid
    • (E)-hex-3-enedioic acid
    • 2-Butene-1,4-dicarboxylic acid
    • trans-3-HexenedioicAcid
    • NCIStruc2_000018
    • NCIStruc1_001674
    • trans-3-DIHYDROMUCONIC ACID
    • NCI60_041853
    • -3-Hexenedioic Acid
    • Q27159291
    • s6171
    • Trans-?2-?butene-?1,?4-?dicarboxylic acid
    • trans- beta -Hydromuconic acid
    • MFCD00002785
    • trans-2-Butene-1,4-dicarboxylate
    • Hexenedioic acid, 3-trans-
    • CHEBI:87166
    • trans-3-Hexenedioic acid, purum, >=99.0% (GC)
    • trans-hex-3-enedioic acid
    • 3-Hexenedioate
    • trans-beta-Hydromuconate
    • trans-b-Hydromuconic acid
    • NSC84221
    • (E)-hex-3-enedioicacid
    • 3-Hexenedioic acid, (E)-
    • 4436-74-2
    • AKOS009157772
    • SCHEMBL190067
    • 29311-53-3
    • trans 2-Butene-1,4-dicarboxylic acid
    • CHEBI:86952
    • trans-hex-3-ene-1,6-dioic acid
    • H0477
    • NSC-84221
    • FJ69UAJ5IN
    • NCI84221
    • trans-2-Buten-1,4-dicarbon-sA currencyure
    • trans-beta-Hydromuconic acid, 98%
    • 3-Hexenedioic Acid; beta-Hydromuconic Acid; 2-Butene-1,4-dicarboxylic Acid; Dihydromuconic Acid
    • 3-Hexenedioic acid
    • LMFA01170087
    • UNII-FJ69UAJ5IN
    • B92BD0B7-F65D-4327-AB85-68F9B779971D
    • (E)-3-Hexenedioate
    • DTXSID301312043
    • (3E)-hex-3-enedioic acid
    • EN300-383762
    • CCG-37670
    • trans-b-Hydromuconate
    • trans-.beta.-Hydromuconic acid
    • trans-I(2)-Hydromuconic acid
    • trans-beta-Hydromuconic acid
    • (E)-3-Hexenedioic acid
    • CS-0099509
    • 3-Hexenedioic acid, trans-
    • DB-257129
    • CHEMBL2001981
    • EINECS 224-648-0
    • trans- -Hydromuconic acid
    • bmse000596
    • (3E)-3-Hexenedioic acid #
    • HY-128426
    • Trans-2-utene-1,4-icarboxylic acid
    • 3E-hexenedioic acid
    • trans-3-Hexenedioate
    • DTXSID3063461
    • DTXCID2040313
    • (E)-hex-3-enedioate
    • MDL: MFCD00002785
    • Inchi: 1S/C6H8O4/c7-5(8)3-1-2-4-6(9)10/h1-2H,3-4H2,(H,7,8)(H,9,10)/b2-1+
    • InChI Key: YHGNXQAFNHCBTK-OWOJBTEDSA-N
    • SMILES: OC(C/C=C/CC(=O)O)=O

Computed Properties

  • Exact Mass: 144.04200
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 196.0 to 199.0 deg-C
  • Boiling Point: 368.7±22.0 °C at 760 mmHg
  • Flash Point: 191.0±18.8 °C
  • PSA: 74.60000
  • LogP: 0.49200
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

trans-3-Hexenedioic Acid Security Information

trans-3-Hexenedioic Acid Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

trans-3-Hexenedioic Acid Pricemore >>

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